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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698

Proper disposal of Tris(dimethylamino)borane is critical due to its hazardous properties,
including high flammability and sensitivity to air and moisture.[1][2] Adherence to strict safety
protocols is essential to mitigate risks of fire, explosion, and exposure. This guide provides a
comprehensive operational plan for the safe handling and disposal of
Tris(dimethylamino)borane, tailored for laboratory professionals.

Safety and Hazard Summary

Tris(dimethylamino)borane is a highly flammable liquid that can cause serious skin and eye
irritation and may lead to respiratory irritation.[1][2][3] It is reactive with air and moisture and its
vapors can form explosive mixtures with air.[1]

Property Data Citations
Flash Point -21 °C (-5.8 °F) - closed cup [2]
Boiling Point 147-148 °C [2]
Density 0.817 g/mL at 25 °C [2]
GHS Hazard Codes H225, H315, H319, H335 [2]
Storage Class 3 (Flammable Liquids) [2]
Water Hazard Class WGK 3 (Highly hazardous for 2]

water)
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Disposal Workflow

The following diagram outlines the procedural workflow for the safe disposal of both bulk
Tris(dimethylamino)borane and its empty containers.
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Caption: Disposal workflow for Tris(dimethylamino)borane.
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Experimental Disposal Protocols

The following protocols provide step-by-step guidance for neutralization and disposal. These
procedures must be performed by trained personnel familiar with handling pyrophoric and air-
sensitive reagents.[4]

Required Personal Protective Equipment (PPE)

e Flame-resistant lab coat[5]
e Chemical splash goggles and a face shield[2]
o Heavy-duty chemical-resistant gloves (e.g., neoprene or nitrile)[2]

o Appropriate respiratory protection (a respirator with ABEK (EN14387) filter is recommended
if vapors are generated)[2]

Protocol A: Quenching of Unwanted
Tris(dimethylamino)borane

This procedure must be conducted in a certified chemical fume hood, away from any ignition
sources.[4][6] It is highly recommended to have a Class D fire extinguisher or powdered lime
readily available.[5]

Methodology:

o Preparation: Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a
nitrogen inlet, and an addition funnel in a cooling bath (ice/water). Ensure a steady, gentle
flow of inert gas (nitrogen or argon).

 Dilution: Transfer the Tris(dimethylamino)borane to the reaction flask. Dilute the compound
significantly (at least 10-fold) with an inert, dry, high-boiling solvent such as heptane or
toluene.[7] Avoid low-boiling solvents like ether or pentane.[7]

e Initial Quenching: Slowly add a solution of isopropanol from the addition funnel to the stirred,
cooled solution of the borane compound. The addition should be dropwise to control the
exothermic reaction and gas evolution.
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Secondary Quenching: After the isopropanol addition is complete and the initial reaction has
subsided, slowly add methanol. Methanol is a more reactive quenching agent and will help
ensure the destruction of any remaining reactive material.[7]

Final Hydrolysis: Once the methanol addition is complete and the reaction ceases, very
cautiously add water dropwise to hydrolyze any remaining borane species.

Waste Collection: The resulting solution should be neutralized (if necessary) to a pH
between 6 and 8. Transfer the final mixture to a properly labeled hazardous waste container.

[8]

Final Disposal: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) department.[8][9]

Protocol B: Decontamination of Empty Containers

Empty containers that held Tris(dimethylamino)borane retain hazardous residue and must be

thoroughly decontaminated before disposal.[5][8]

Methodology:

Initial Rinse: Under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques),
rinse the empty container three times with a dry, inert solvent like heptane.[5][6]

Collect Rinsate: Each rinse must be collected and treated as hazardous waste. Combine the
rinsate with other unwanted Tris(dimethylamino)borane for quenching using Protocol A.[4]

[6]

Airing Out: After rinsing, remove the cap and place the open container in the back of a
chemical fume hood for at least one week to allow any remaining volatile residues to
evaporate safely.[6]

Water Rinse: After the airing period, the container should be triple-rinsed with water. The first
water rinse should be collected and disposed of as hazardous waste.[10]

Final Disposal: Once fully decontaminated, deface the original label and dispose of the
container according to your institution's guidelines for clean chemical glassware or plastic.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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